BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Ethoxycarbonyl-3-methoxyphenylboronic acid
safety data sheet

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Ethoxycarbonyl-3-
Compound Name: ) )
methoxyphenylboronic acid

Cat. No.: B1451127

An In-depth Technical Guide to the Safety and Handling of 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and synthetic chemistry, we frequently encounter novel or
less-common reagents for which comprehensive safety data is not readily available. 4-
Ethoxycarbonyl-3-methoxyphenylboronic acid (CAS No. 911312-76-0) is one such
compound. While it holds potential as a building block in complex syntheses, a thorough, peer-
reviewed toxicological profile and a detailed Safety Data Sheet (SDS) are not widely published.

This guide is structured to address this data gap. As scientists, our commitment to safety
compels us to operate with a proactive and informed level of caution. Therefore, this document
synthesizes information from the well-established safety profiles of structurally similar
arylboronic acids to build an inferred safety and handling protocol. The core principle is to treat
this compound with the caution merited by its chemical class, assuming it possesses the
hazards of its nearest analogs until specific data proves otherwise. This approach ensures a
robust margin of safety for all laboratory personnel.

Compound Identification and Physicochemical
Context
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Understanding a compound's basic identity is the foundation of a reliable safety assessment.

Property Value Source

(4-ethoxycarbonyl-3-
IUPAC Name ] ] [1]
methoxyphenyl)boronic acid

CAS Number 911312-76-0 [1]
Molecular Formula C10H13BOs [1]
Molecular Weight 224.02 g/mol [1]

Assumed to be a solid powder,
Appearance . .
typical for this class.

Expert Insight: The Nature of Arylboronic Acids Arylboronic acids are mainstays in modern
organic chemistry, particularly in palladium-catalyzed Suzuki-Miyaura cross-coupling
reactions[2]. However, they are not without their inherent stability challenges. Researchers
must be aware that these compounds can exist as a mixture of the free acid and its cyclic
anhydride, known as a boroxine[3]. They can also be susceptible to protodeboronation, a
decomposition pathway where the carbon-boron bond is cleaved[4][5]. This instability can be
influenced by heat, base, and moisture, underscoring the need for precise storage and
handling protocols[6].

Inferred Hazard Identification and Classification

In the absence of specific data for CAS 911312-76-0[1][7], we infer its hazard profile from
closely related analogs like 4-Methoxycarbonylphenylboronic acid and 4-Methoxyphenylboronic
acid. The GHS classifications for these compounds are consistent and provide a reliable
baseline for safe handling.
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Basis for Inference
Hazard Class &

Hazard Statement GHS Pictogram (Analog
Category
Compounds)
4-
) ) ) Methoxyphenylboronic
Skin Corrosion / H315: Causes skin _ _
o o Irritant acid[8][9], 2-Fluoro-3-
Irritation, Category 2 irritation .
Methoxyphenylboronic
Acid[10]
4-
Serious Eye Damage / ) Methoxyphenylboronic
o H319: Causes serious ) )
Eye Irritation, o Irritant acid[8][9], 2-Fluoro-3-
eye irritation _
Category 2A Methoxyphenylboronic
Acid[10]
4-
Specific Target Organ Methoxyphenylboronic
Toxicity — Single H335: May cause rritant acid[8][9][11], 2-
rritan
Exposure, Category 3 respiratory irritation Fluoro-3-
(Respiratory lrritation) Methoxyphenylboronic
Acid[10]
o o 4-Methoxycarbonyl-3-
Acute Toxicity, Oral, H301: Toxic if ) )
Toxic methoxyphenylboronic
Category 3 swallowed "
aci

Trustworthiness through Causality: The boronic acid functional group, coupled with the
aromatic ring system, is responsible for these irritant effects. The fine, powder-like nature of
these solids increases the risk of aerosolization, leading to respiratory tract irritation upon
inhalation. Direct contact with skin or mucous membranes (like the eyes) can lead to localized
irritation. Therefore, it is scientifically sound to assume 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid presents, at minimum, these same hazards.

Exposure Controls and Personal Protective
Equipment (PPE)
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A multi-layered PPE strategy is non-negotiable to prevent exposure. Engineering controls form
the first line of defense, supplemented by individual protective equipment.

Engineering Controls:

e Chemical Fume Hood: All handling of the solid compound and preparation of its solutions
must be conducted within a certified chemical fume hood to control airborne dust and
vapors[12][13].

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and unobstructed near the workstation[14][15][16].

Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting chemical safety
goggles. A face shield is
required when there is a

significant risk of splashing.

Protects eyes from airborne
dust particles and splashes,
which are presumed to cause
serious irritation[9)[14][17].

Hand Protection

Chemically resistant nitrile or
butyl rubber gloves. Inspect for

integrity before each use.

Prevents skin contact, which is
presumed to cause irritation.
Contaminated gloves must be
changed immediately[9][15]
[17].

Body Protection

A flame-resistant laboratory
coat, fully buttoned. Long
pants and closed-toe shoes

are mandatory.

Protects skin on the arms and
body from accidental spills and
contact[15].

Respiratory Protection

For handling small quantities in
a fume hood, respiratory
protection may not be
necessary. If dust is generated
or engineering controls are
insufficient, a NIOSH-approved
N95 dust mask or a respirator
with appropriate cartridges for
organic vapors and

particulates should be used.

Prevents inhalation of the
powder, which is presumed to
cause respiratory tract
irritation[10][15][17].

Safe Handling and Experimental Workflow

Adherence to a strict, logical workflow is paramount for mitigating risks during experimentation.

The following protocol is designed as a self-validating system, where each step reinforces a

state of safety.

Step-by-Step Handling Protocol:

e Preparation:
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o Verify the functionality of the chemical fume hood, eyewash, and safety shower.
o Clear the workspace of any unnecessary clutter.

o Assemble all necessary equipment (spatulas, glassware, etc.) and reagents. .

e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the area where the
chemical is stored or handled. .

e Chemical Handling:

o

Perform all manipulations within the fume hood.

[e]

Keep the container tightly closed when not in use to prevent moisture absorption and
decomposition[12][15].

[e]

When transferring the solid, use a spatula and gentle motions to avoid generating
dust[15].

[e]

If making a solution, add the solid slowly to the solvent. .

e Post-Handling:

[¢]

Tightly seal the reagent container and return it to its designated storage location.

[¢]

Decontaminate the work area and any equipment used.

[e]

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

o

Wash hands thoroughly with soap and water after handling is complete, even if gloves
were worn[15].

Workflow Visualization:

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

1. Preparation Phase

Verify Fume Hood & Safety Stations

l

Clear Workspace

:

Assemble Equipment

2. Don%ng PPE

Put on Full, Inspected PPE

3. Che$\ical Handling (in Fume Hood)

Transfer Solid Carefully
(Avoid Dust)

l

Keep Container Sealed Prepare Solutions

4. Post—Handllvng & Cleanup

Store Chemical Properly

l

Decontaminate Area & Equipment

:

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1451127?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Caption: Standard operational workflow for handling 4-Ethoxycarbonyl-3-

methoxyphenylboronic acid.

Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures: These measures are based on protocols for analogous irritating

compounds[9][11][16].

Exposure Route

First-Aid Protocol

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult or stops, provide
artificial respiration. Seek immediate medical

attention.

Skin Contact

Remove all contaminated clothing. Immediately
wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Response Protocol: In the event of a spill, a calm and methodical response is essential.
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Spill Occurs

:

Evacuate Non-Essential Personnel

i
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i
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'

Contain Spill with Inert Absorbent
(e.g., Vermiculite, Sand)

'
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i
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Caption: Decision workflow for responding to a chemical spill.
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Storage, Stability, and Disposal

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area[12][16].

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[13][18][19].

o The inherent instability of some boronic acids suggests that long-term storage should be
monitored, and the material should be re-analyzed for purity if stored for extended periods[6].

Disposal:

o All waste generated, including contaminated PPE, absorbent materials from spills, and
empty containers, must be treated as hazardous chemical waste[7][14].

» Dispose of waste through a licensed chemical destruction facility in accordance with all local,
state, and federal regulations. Do not discharge to sewer systems[7][13].

Toxicological Considerations for Drug Development

While specific toxicological data for 4-Ethoxycarbonyl-3-methoxyphenylboronic acid is
unavailable, the broader class of arylboronic acids has come under scrutiny as potential
genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs)[20].

Senior Scientist's Perspective: For professionals in drug development, any unreacted starting
material or related impurity that could carry over into the final API is a significant concern.
Arylboronic acids have been found to be weakly mutagenic in some microbial assays[20].
Therefore, from a process chemistry and regulatory standpoint, it is crucial to develop
purification strategies that can effectively remove residual 4-Ethoxycarbonyl-3-
methoxyphenylboronic acid to parts-per-million (ppm) levels. This proactive consideration
during development can prevent significant delays and challenges during regulatory filing.

Conclusion: A Commitment to Informed Caution

The safe use of 4-Ethoxycarbonyl-3-methoxyphenylboronic acid hinges on acknowledging
the current data gap and adopting a conservative safety posture based on the known hazards
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of its chemical class. All personnel must treat this compound as toxic if swallowed and as a
skin, eye, and respiratory irritant. Strict adherence to the engineering controls, PPE
requirements, and handling protocols outlined in this guide is mandatory. By integrating this
cautious, evidence-based approach into our daily laboratory practice, we uphold our primary
commitment to the health and safety of our scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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